Cas no 1159770-06-5 (3-(Trifluoromethyl)-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-(Trifluoromethyl)-1H-pyrazole-5-carbohydrazide
• CAS No: 1159770-06-5
• MF: C₅H₅F₃N₄O
• MW: 194.114610433578
• MDL: MFCD03423270
• CID: 3058121
• PubChem ID: 19616350
• Update Time: 2025-11-02

3-(Trifluoromethyl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)-1H-pyrazole-5-carbohydrazide
• 5-(TRIFLUOROMETHYL)-2H-PYRAZOLE-3-CARBOHYDRAZIDE
• 5-Trifluoromethyl-2H-pyrazole-3-carboxylic acid hydrazide
• JWB77006
• T57309
• 5-(trifluoromethyl)-1H-pyrazole-3-carbohydrazide
• AKOS000305702
• CS-0240532
• EN300-228870
• STK349248
• BBL039736
• 1159770-06-5

• MDL： MFCD03423270
• Inchi： 1S/C5H5F3N4O/c6-5(7,8)3-1-2(11-12-3)4(13)10-9/h1H,9H2,(H,10,13)(H,11,12)
• InChI Key： BLBBGINYUCUQOD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(NN)=O)=NN1)(F)F

Computed Properties

• Exact Mass: 194.04154528Da
• Monoisotopic Mass: 194.04154528Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-(Trifluoromethyl)-1H-pyrazole-5-carbohydrazide

Comprehensive Guide to 3-(Trifluoromethyl)-1H-pyrazole-5-carbohydrazide (CAS 1159770-06-5): Properties, Applications, and Market Insights

3-(Trifluoromethyl)-1H-pyrazole-5-carbohydrazide (CAS 1159770-06-5) is a specialized heterocyclic compound gaining significant attention in pharmaceutical and agrochemical research. This trifluoromethyl-substituted pyrazole derivative exhibits unique chemical properties that make it valuable for modern drug discovery and crop protection applications. With the increasing demand for fluorinated bioactive compounds, this molecule has become a subject of intense scientific investigation.

The molecular structure of 3-(Trifluoromethyl)-1H-pyrazole-5-carbohydrazide features a reactive hydrazide group at position 5 and an electron-withdrawing trifluoromethyl group at position 3 of the pyrazole ring. This combination creates a versatile scaffold for further chemical modifications, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are particularly interested in its potential as a bioisostere for various therapeutic targets.

Recent studies highlight the importance of 3-(Trifluoromethyl)-1H-pyrazole-5-carbohydrazide in addressing current challenges in antimicrobial resistance and sustainable agriculture. The compound's fluorine atoms enhance its metabolic stability and membrane permeability, crucial factors for developing new antifungal agents and pesticide alternatives. These properties align with growing concerns about drug-resistant pathogens and the need for environmentally friendly crop protection solutions.

The synthesis of 3-(Trifluoromethyl)-1H-pyrazole-5-carbohydrazide typically involves multi-step procedures starting from commercially available trifluoromethyl pyrazole precursors. Modern green chemistry approaches are being developed to improve the yield and reduce the environmental impact of its production. These advancements respond to the pharmaceutical industry's push toward sustainable synthesis methods and atom-efficient reactions.

In drug discovery, 3-(Trifluoromethyl)-1H-pyrazole-5-carbohydrazide serves as a key intermediate for developing small molecule therapeutics targeting inflammatory diseases and metabolic disorders. Its hydrogen bond donor/acceptor properties make it particularly valuable for designing protein-protein interaction inhibitors, a hot topic in precision medicine research. The compound's ability to modulate biological pathways has sparked interest in its potential applications for personalized treatment strategies.

The global market for fluorinated pyrazole derivatives like 3-(Trifluoromethyl)-1H-pyrazole-5-carbohydrazide is experiencing steady growth, driven by increasing R&D investments in innovative medicines and next-generation agrochemicals. Market analysts note particular demand from regions with strong pharmaceutical innovation ecosystems and expanding agricultural biotechnology sectors. The compound's versatility positions it as a valuable asset in the chemical innovation landscape.

Quality control and analytical characterization of 3-(Trifluoromethyl)-1H-pyrazole-5-carbohydrazide require advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure the compound meets the stringent purity standards required for pharmaceutical intermediates and research chemicals. The development of robust analytical protocols for this compound reflects the broader trend toward quality-by-design in chemical manufacturing.

Future research directions for 3-(Trifluoromethyl)-1H-pyrazole-5-carbohydrazide include exploration of its structure-activity relationships and potential applications in material science. The compound's unique electronic properties make it interesting for developing functional materials with specialized optical or electronic characteristics. This expansion beyond traditional applications demonstrates the growing interdisciplinary nature of fluorine chemistry research.

Environmental and safety considerations for handling 3-(Trifluoromethyl)-1H-pyrazole-5-carbohydrazide follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper chemical safety measures should always be observed during its use. The scientific community continues to investigate the environmental fate of fluorinated compounds to ensure responsible development of these important chemical building blocks.

The patent landscape surrounding 3-(Trifluoromethyl)-1H-pyrazole-5-carbohydrazide and related compounds shows increasing activity, particularly in the areas of medicinal chemistry and crop protection formulations. This intellectual property activity reflects the compound's commercial potential and the competitive nature of fluorine-containing compound development. Researchers and manufacturers should conduct thorough patent searches before developing new applications for this versatile molecule.

In conclusion, 3-(Trifluoromethyl)-1H-pyrazole-5-carbohydrazide (CAS 1159770-06-5) represents an important chemical intermediate with diverse applications in life sciences and materials research. Its unique combination of a pyrazole core, trifluoromethyl group, and hydrazide functionality offers numerous opportunities for innovation in drug discovery and beyond. As research continues to uncover new properties and applications for this compound, its role in advancing scientific innovation is likely to expand significantly in the coming years.